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Introduction
Y18501 is a novel oxysterol-binding protein inhibitor (OSBPI) demonstrating potent and specific

activity against oomycetes, a group of destructive plant pathogens.[1][2][3] Belonging to the

piperidinyl-thiazole-isoxazoline class of fungicides, Y18501 targets an oxysterol-binding protein

(OSBP) homologue.[1][2][4] OSBPs are crucial for lipid homeostasis, vesicle trafficking, and

signal transduction in eukaryotic cells.[5][6][7] By inhibiting this protein, Y18501 disrupts

essential cellular processes, leading to the inhibition of mycelial growth, sporangial production,

and zoospore release in susceptible oomycetes.[2][3] These application notes provide detailed

protocols for the in vitro assessment of Y18501 efficacy, along with a summary of its

quantitative data and an overview of the relevant signaling pathways.

Quantitative Data Summary
The efficacy of Y18501 has been quantified against various isolates of Pseudoperonospora

cubensis, the causative agent of cucumber downy mildew. The half-maximal effective

concentration (EC50) values demonstrate a high degree of inhibitory activity.
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Organism No. of Isolates
EC50 Range

(µg/mL)
Reference

Pseudoperonospora

cubensis
159 0.001 - 11.785 [1]

Phytophthora spp.

and

Pseudoperonospora

cubensis

Not Specified 0.0005 - 0.0046 [2][3]

Note: The wide range of EC50 values observed in the larger study of P. cubensis isolates

suggests the emergence of resistant subpopulations in the field.[1] A positive cross-resistance

has been observed between Y18501 and oxathiapiprolin.[1]

Signaling Pathway
Oxysterol-binding proteins (OSBPs) are key players in intracellular lipid transport and signaling.

They are known to function at membrane contact sites, particularly between the endoplasmic

reticulum (ER) and the Golgi apparatus, facilitating the exchange of sterols and

phosphoinositides.[6][8] This lipid exchange is critical for maintaining membrane composition

and function. In mammalian cells, OSBP acts as a sterol sensor that can modulate signaling

pathways. For instance, OSBP can act as a scaffold for protein phosphatases that regulate the

extracellular signal-regulated kinase (ERK) signaling pathway.[5] Y18501, by inhibiting the

OSBP homologue, disrupts these vital functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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